N-(6-Acetylbenzo[D]1,3-dioxolen-5-YL)-2-(4-phenylpiperazinyl)ethanamide

• IUPAC Name: N-(6-acetyl-1,3-benzodioxol-5-yl)-2-(4-phenylpiperazin-1-yl)acetamide
• InChI: InChI=1S/C21H23N3O4/c1-15(25)17-11-19-20(28-14-27-19)12-18(17)22-21(26)13-23-7-9-24(10-8-23)16-5-3-2-4-6-16/h2-6,11-12H,7-10,13-14H2,1H3,(H,22,26)
• InChI Key: YWOKGGSWTRLOTP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1NC(=O)CN3CCN(CC3)C4=CC=CC=C4)OCO2
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

N-(6-Acetylbenzo[D]1,3-dioxolen-5-YL)-2-(4-phenylpiperazinyl)ethanamide, also known as 5-HT1A receptor agonist, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to have a high affinity for the 5-HT1A receptor, which is a subtype of the serotonin receptor. The 5-HT1A receptor is widely distributed in the central nervous system and is involved in a variety of physiological processes, including mood regulation, cognition, and anxiety.

Scientific Research Applications

Synthesis and Biological Evaluation

• Pyrazolopyrimidines Synthesis: A study by Rahmouni et al. (2016) explored the synthesis of various pyrazolopyrimidines derivatives, highlighting their potential as anticancer and anti-5-lipoxygenase agents. This research contributes to understanding the broader chemical family to which N-(6-Acetylbenzo[D]1,3-dioxolen-5-YL)-2-(4-phenylpiperazinyl)ethanamide belongs and its possible applications in cancer treatment and inflammation control (Rahmouni et al., 2016).

Antimicrobial and Antiviral Properties

• Antifungal Activity of Benzamides

  Raffa et al. (2002) synthesized a range of N-substituted benzamides, demonstrating notable antifungal activities against certain phytopathogenic fungal strains. This study offers insights into the antimicrobial potential of compounds structurally related to N-(6-Acetylbenzo[D]1,3-dioxolen-5-YL)-2-(4-phenylpiperazinyl)ethanamide (Raffa et al., 2002).

• In Vitro Antiviral Evaluation

  Research by El-Telbani et al. (2011) on 1-Arylpyrazoles and their N- and S-glycosides, which are structurally akin to N-(6-Acetylbenzo[D]1,3-dioxolen-5-YL)-2-(4-phenylpiperazinyl)ethanamide, showed promising antiviral activities against vesicular stomatitis virus (El-Telbani et al., 2011).

Antioxidant Properties

• Acetyl Salicylic Acid Derivatives: A study by Poojari et al. (2016) on acetyl salicylic acid derivatives highlighted their significant role in impeding oxidative stress. While not directly related to N-(6-Acetylbenzo[D]1,3-dioxolen-5-YL)-2-(4-phenylpiperazinyl)ethanamide, this research provides context on the antioxidant properties of similar compounds (Poojari et al., 2016).

Psychotropic and Anti-inflammatory Activities

• Psychotropic and Anti-inflammatory Compounds: Zablotskaya et al. (2013) synthesized N-[(benzo)thiazol-2-yl]-ω-[3,4-dihydroisoquinolin-2(1H)-yl]alkanamides, showing marked psychotropic and anti-inflammatory activities. These findings are relevant for understanding the potential psychotropic properties of compounds within the same chemical group as N-(6-Acetylbenzo[D]1,3-dioxolen-5-YL)-2-(4-phenylpiperazinyl)ethanamide (Zablotskaya et al., 2013).